Cas no 522627-03-8 (5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide)

5,6-Dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide is a specialized heterocyclic compound featuring a pyridine-carboxamide core linked to a sulfamoylphenyl group and a dimethylpyrimidine moiety. Its molecular structure, incorporating dichloro-substitutions and sulfonamide functionality, suggests potential utility in medicinal chemistry, particularly as a scaffold for enzyme inhibition or receptor modulation. The compound's distinct structural features, including the electron-withdrawing chloro groups and the hydrogen-bonding capabilities of the sulfamoyl and carboxamide groups, may enhance binding affinity and selectivity in biological targets. This makes it a candidate for further investigation in drug discovery, especially for applications requiring targeted interactions with proteins or nucleic acids. Its synthesis and derivatization could yield analogs with optimized pharmacological properties.
5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide structure
522627-03-8 structure
Product Name:5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide
CAS No:522627-03-8
MF:C18H15Cl2N5O3S
MW:452.314399957657
CID:5928970
PubChem ID:2365415
Update Time:2025-06-10

5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Z27741646
    • CHEMBL1396851
    • EN300-26610050
    • HMS3062M06
    • SMR001249849
    • 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide
    • MLS002169518
    • 522627-03-8
    • AKOS034025595
    • Inchi: 1S/C18H15Cl2N5O3S/c1-10-7-16(23-11(2)22-10)25-29(27,28)14-5-3-13(4-6-14)24-18(26)12-8-15(19)17(20)21-9-12/h3-9H,1-2H3,(H,24,26)(H,22,23,25)
    • InChI Key: OGRNDADGQCHHCG-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=CC(=C1)C(NC1C=CC(=CC=1)S(NC1C=C(C)N=C(C)N=1)(=O)=O)=O)Cl

Computed Properties

  • Exact Mass: 451.0272659g/mol
  • Monoisotopic Mass: 451.0272659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 669
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 122Ų

5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26610050-0.05g
5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide
522627-03-8 95.0%
0.05g
$212.0 2025-03-20

Additional information on 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide

Comprehensive Overview of 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide (CAS No. 522627-03-8)

The compound 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide, with the CAS number 522627-03-8, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a pyridine-3-carboxamide core with a 2,6-dimethylpyrimidin-4-yl sulfamoyl moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its applications in drug discovery, given its ability to interact with specific enzymatic targets.

In recent years, the demand for novel heterocyclic compounds like 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide has surged due to their versatility in medicinal chemistry. The compound's sulfamoyl and dichloropyridine functionalities are often associated with antimicrobial and anti-inflammatory properties, aligning with current trends in combating antibiotic resistance. This has led to increased searches for "sulfonamide-based drug candidates" and "pyridine derivatives in pharmaceuticals," reflecting its relevance in modern therapeutic development.

From a synthetic perspective, the preparation of CAS 522627-03-8 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. The compound's structural complexity poses challenges in optimization, making it a frequent topic in discussions about "scalable synthesis of bioactive molecules." Its molecular weight and logP values further highlight its potential as a lead compound in pharmacokinetic studies.

Beyond pharmaceuticals, 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide has also been explored in agrochemical applications. Its pyrimidine and pyridine segments are known to exhibit herbicidal and fungicidal activities, addressing the growing need for sustainable crop protection solutions. This aligns with popular search queries such as "eco-friendly agrochemicals" and "novel pesticide scaffolds," underscoring its interdisciplinary significance.

Analytical characterization of CAS 522627-03-8 typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring precise identification and quality control. The compound's stability under various conditions is another area of investigation, particularly for researchers focusing on "drug formulation stability" and "analytical method development." These aspects are crucial for industrial-scale production and regulatory compliance.

In summary, 5,6-dichloro-N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}pyridine-3-carboxamide (522627-03-8) represents a compelling case study in the convergence of medicinal and agrochemical sciences. Its multifunctional design and broad applicability make it a standout candidate for future innovations, resonating with both academic and industrial research communities. As interest in targeted molecular design grows, this compound is poised to remain a key player in the evolving landscape of bioactive molecules.

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